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Compound of Interest

Compound Name:
2-Bromo-1-(2,5-

dihydroxyphenyl)ethanone

Cat. No.: B1201981 Get Quote

An In-depth Technical Guide to the Safety and Handling of 2-Bromo-1-(2,5-
dihydroxyphenyl)ethanone

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes for qualified professionals

and is not a substitute for a formal Safety Data Sheet (SDS). Always consult the official SDS

from the supplier before handling this chemical and adhere to all institutional and regulatory

safety protocols.

Introduction
2-Bromo-1-(2,5-dihydroxyphenyl)ethanone (CAS No. 25015-91-2), also known as 2-Bromo-

2',5'-dihydroxyacetophenone or 2-(Bromoacetyl)hydroquinone, is a chemical intermediate used

in organic synthesis.[1][2][3] Like other α-bromoacetophenones, its reactivity makes it valuable

in research and development, but also necessitates stringent safety and handling precautions.

This guide provides a comprehensive overview of its known and inferred hazards, safe

handling procedures, and emergency responses, based on data from structurally similar

compounds.
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While a specific, comprehensive Safety Data Sheet for 2-Bromo-1-(2,5-
dihydroxyphenyl)ethanone is not readily available in the provided search results, the safety

profile can be inferred from closely related α-bromoketone compounds. These compounds are

consistently classified as hazardous.

Anticipated GHS Classification:

Skin Corrosion/Irritation: Category 1B or 2. Causes severe skin burns and irritation.[4][5][6]

Serious Eye Damage/Eye Irritation: Category 1. Causes serious eye damage.[4][5][6]

Acute Toxicity (Oral, Inhalation): Category 2, 3, or 4. May be fatal, toxic, or harmful if

swallowed or inhaled.[6][7][8][9]

Specific Target Organ Toxicity (Single Exposure): Category 3. May cause respiratory

irritation.[5][6][8]

Skin Sensitization: May cause an allergic skin reaction.[8][10]

Summary of Precautionary Statements:
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Code Precautionary Statement Reference

P260

Do not breathe

dust/fume/gas/mist/vapors/spr

ay.

[6][11]

P264

Wash face, hands and any

exposed skin thoroughly after

handling.

[5][11]

P271
Use only outdoors or in a well-

ventilated area.
[5][11]

P280

Wear protective

gloves/protective clothing/eye

protection/face protection.

[4][5][11]

P301+P310

IF SWALLOWED: Immediately

call a POISON CENTER or

doctor/physician.

[11]

P302+P352
IF ON SKIN: Wash with plenty

of soap and water.
[5]

P304+P340

IF INHALED: Remove person

to fresh air and keep

comfortable for breathing.

[5][11]

P305+P351+P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

[5][11]

P403+P233

Store in a well-ventilated

place. Keep container tightly

closed.

[9]

P501

Dispose of contents/container

to an approved waste disposal

plant.

[11]
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Physical and Chemical Properties
Quantitative data for the target compound is limited. The table below includes available data for

2-Bromo-1-(2,5-dihydroxyphenyl)ethanone and a closely related, well-documented

compound, 2-Bromo-1-(4-hydroxyphenyl)ethanone, for comparison.

Property
2-Bromo-1-(2,5-
dihydroxyphenyl)ethanone

2-Bromo-1-(4-
hydroxyphenyl)ethanone

CAS Number 25015-91-2[1] 2491-38-5[7]

Molecular Formula C₈H₇BrO₃[2] C₈H₇BrO₂[7]

Molecular Weight 231.04 g/mol [2] 215.04 g/mol [12]

Appearance Not specified
Pale Beige Solid / Reddish-

brown liquid[7][10]

Melting Point Not specified 130 °C[7]

Boiling Point Not specified 338.7°C at 760 mmHg[7]

Density
1.763±0.06 g/cm³ (Predicted)

[2]
1.6±0.1 g/cm³[7]

Flash Point Not specified 158.6±20.9 °C[7]

Safe Handling and Storage
Strict adherence to safety protocols is mandatory when working with this compound.

4.1 Engineering Controls

Always handle this chemical within a certified chemical fume hood to avoid inhalation of dust

or vapors.[6][8]

Ensure a safety shower and eyewash station are readily accessible.

4.2 Personal Protective Equipment (PPE)

Eye Protection: Wear chemical safety goggles and a face shield.[4]
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Skin Protection: Wear a flame-retardant lab coat and appropriate chemical-resistant gloves

(e.g., nitrile). Inspect gloves for integrity before use.[4]

Respiratory Protection: If handling outside of a fume hood is unavoidable, use a NIOSH-

approved respirator with an appropriate cartridge for organic vapors and particulates.[6]

4.3 Handling Procedures

Avoid all direct contact with the substance.[5]

Do not eat, drink, or smoke in the laboratory.[8]

Wash hands thoroughly after handling.[11]

Avoid dust formation. If it is a solid, handle with care to prevent aerosolization.[6]

Keep away from incompatible materials such as strong oxidizing agents and strong bases.[6]

4.4 Storage

Store in a tightly sealed container in a cool, dry, and well-ventilated area.[6][8][11]

Store locked up, away from incompatible materials.[9][11]
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Caption: General workflow for safely handling hazardous chemical compounds.
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Immediate action is critical in the event of exposure.

Inhalation: Move the victim to fresh air immediately. If breathing is difficult or has stopped,

provide artificial respiration. Seek immediate medical attention.[5][8][11]

Skin Contact: Immediately remove all contaminated clothing. Flush the affected skin with

copious amounts of water for at least 15 minutes. Seek immediate medical attention.[4][5]

[11]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the

eyelids open. Remove contact lenses if present and easy to do. Seek immediate medical

attention.[4][11]

Ingestion: DO NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Seek immediate medical attention.[4][11]

Experimental Protocol Example: Synthesis of an α-
Bromoacetophenone
The following is a generalized protocol for the bromination of a hydroxyacetophenone, a

common method for synthesizing compounds like 2-Bromo-1-(2,5-
dihydroxyphenyl)ethanone. This example is adapted from the synthesis of a related

compound.[13][14]

Materials:

Hydroxyacetophenone (1.0 eq)

Bromine (1.0-1.1 eq) or N-Bromosuccinimide (NBS)

Appropriate solvent (e.g., Chloroform, Acetic Acid)

Acid catalyst (e.g., H₂SO₄) if required

Procedure:
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Preparation: In a three-necked round-bottom flask equipped with a magnetic stirrer, dropping

funnel, and reflux condenser, dissolve the starting hydroxyacetophenone in the chosen

solvent.

Reaction: Cool the solution in an ice bath. If using bromine, add it dropwise to the stirred

solution over a period of 20-30 minutes. Maintain the temperature throughout the addition.

Monitoring: Allow the reaction to stir for several hours. Monitor the progress using Thin Layer

Chromatography (TLC).

Workup: Once the reaction is complete, carefully quench the mixture by pouring it into a

beaker containing an ice-cold solution of saturated sodium bicarbonate or sodium thiosulfate

to neutralize excess bromine and acid.

Extraction: Transfer the mixture to a separatory funnel. Extract the product into an organic

solvent (e.g., ethyl acetate).

Purification: Wash the combined organic layers with brine, dry over anhydrous sodium

sulfate, filter, and concentrate the solvent under reduced pressure. The crude product can be

further purified by recrystallization or column chromatography.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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